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Compound of Interest

Compound Name: Nobelium

CAS No.: 10028-14-5

Cat. No.: B154978

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address specific issues encountered during the experimental production of

Nobelium-259 (²⁵⁹No). The information is designed to help researchers optimize their

production yield and overcome common challenges in the synthesis and identification of this

superheavy element.

Frequently Asked Questions (FAQs)
Q1: What is the most common and effective reaction for producing Nobelium-259?

A1: The most frequently cited and effective reaction for producing Nobelium-259 is the fusion-

evaporation reaction involving the bombardment of a Curium-248 (²⁴⁸Cm) target with an

Oxygen-18 (¹⁸O) beam.[1] This reaction, specifically the ⁴n channel (²⁴⁸Cm(¹⁸O,4n)²⁵⁹No), has

a known maximum production cross-section of approximately 20 nanobarns (nb) at a

bombarding energy of 93 MeV.

Q2: Are there other viable production reactions for Nobelium-259?
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A2: Yes, other reactions have been used for the synthesis of nobelium isotopes, and by

extension, can be considered for ²⁵⁹No. These primarily involve bombarding curium targets with

carbon ions.[2] While specific cross-section data for the production of ²⁵⁹No via these reactions

is not readily available in the literature, they represent alternative pathways. The choice of

reaction often depends on the availability of target material and the specific capabilities of the

particle accelerator.

Q3: What is the half-life of Nobelium-259 and how does it decay?

A3: Nobelium-259 is the most stable isotope of nobelium, with a half-life of 58 minutes.[2][3] It

primarily decays through three modes:

Alpha decay to Fermium-255 (²⁵⁵Fm).

Electron capture to Mendelevium-259 (²⁵⁹Md).

Spontaneous fission.

Q4: How is Nobelium-259 chemically separated from other reaction products?

A4: The chemical separation of nobelium is primarily achieved through ion-exchange

chromatography. A key characteristic of nobelium that aids in its separation is its stable

divalent oxidation state (No²⁺) in aqueous solutions, which is unique among the late actinides

that are typically trivalent. This difference in chemical behavior allows for its effective separation

from other trivalent actinides produced in the reaction.

Q5: What is the primary method for the identification of Nobelium-259?

A5: The definitive identification of Nobelium-259 is achieved through alpha spectroscopy.[4]

This technique measures the energy of the alpha particles emitted during its decay. ²⁵⁹No has a

characteristic alpha decay spectrum with distinct energy peaks, which provides a unique

fingerprint for its identification. The detection of its decay products, such as Fermium-255,

further confirms its presence.
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This guide addresses common issues that can lead to suboptimal production yields of

Nobelium-259.
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Issue Potential Causes Recommended Solutions

Low or No Yield of ²⁵⁹No

1. Incorrect Beam Energy: The

production cross-section is

highly dependent on the

projectile's energy.

1. Optimize Beam Energy: For

the ²⁴⁸Cm(¹⁸O,4n)²⁵⁹No

reaction, ensure the beam

energy is precisely tuned to

the peak of the excitation

function, which is

approximately 93 MeV.

Perform an excitation function

measurement to determine the

optimal energy for your specific

experimental setup.

2. Target Degradation: The

intense heavy-ion beam can

damage the target material,

leading to a decrease in the

effective target thickness.

2. Monitor Target Integrity:

Implement online monitoring of

the target's condition. Consider

using a rotating target wheel to

distribute the beam heating

and reduce localized damage.

Prepare multiple targets to

allow for replacement during

long experiments.

3. Inefficient Chemical

Separation: Nobelium may be

lost during the chemical

separation process.

3. Calibrate Separation

Column: Before the

experiment, calibrate the ion-

exchange column with a

known amount of a

homologous element (e.g.,

Ytterbium) to determine the

elution profile and ensure high

recovery of the divalent

fraction.

4. Beam Misalignment: The ion

beam may not be properly

focused on the target.

4. Verify Beam Alignment: Use

a beam profile monitor to

ensure the beam is centered

and focused on the target.
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High Background in Alpha

Spectrum

1. Incomplete Separation of

Other Alpha Emitters: Other

radioactive isotopes produced

in the reaction can interfere

with the ²⁵⁹No signal.

1. Refine Chemical

Separation: Improve the

resolution of the ion-exchange

chromatography to achieve a

cleaner separation of nobelium

from other actinides. Consider

a two-cycle extraction system

for enhanced purity.

2. Detector Contamination:

The alpha detector may have

been contaminated from

previous experiments.

2. Detector Decontamination

and Background

Measurement: Thoroughly

clean the detector and perform

a long background count

before the experiment to

identify any residual

contamination.

3. Radon Progeny: Radon gas

in the air can decay and its

progeny can be implanted on

the detector surface, creating

background alpha signals.

3. Maintain Vacuum

Conditions: Ensure a good

vacuum in the detector

chamber to minimize the

presence of radon.

Uncertainty in Isotope

Identification

1. Poor Energy Resolution in

Alpha Spectrum: Broad peaks

in the alpha spectrum can

make it difficult to distinguish

the characteristic peaks of

²⁵⁹No.

1. Optimize Detector Setup:

Ensure the detector is properly

biased and cooled to achieve

the best possible energy

resolution. Use a thin, uniform

source for alpha counting to

minimize energy straggling.

2. Lack of Decay Chain

Confirmation: Observing only

the alpha decay of ²⁵⁹No may

not be sufficient for

unambiguous identification.

2. Measure Decay Products:

Design the experiment to also

detect the decay products of

²⁵⁹No, such as the alpha decay

of its daughter nuclide,

Fermium-255. This provides a

time-correlated signature that
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confirms the identity of the

parent nucleus.

Data Presentation
Table 1: Comparison of Production Reactions for Nobelium-259

Target Isotope Projectile
Reaction
Channel

Projectile
Energy (MeV)

Maximum
Cross-Section
(nb)

²⁴⁸Cm ¹⁸O 4n 93 ~20

²⁴⁸Cm ¹³C xn Not available Not available

²⁴⁶Cm ¹³C xn Not available Not available

Note: While the reactions with carbon projectiles are known to produce nobelium isotopes,

specific experimental cross-section data for the production of ²⁵⁹No were not found in the

surveyed literature. The yield for these reactions is expected to be in the nanobarn to picobarn

range.

Experimental Protocols
Production of Nobelium-259 via the ²⁴⁸Cm(¹⁸O,4n)²⁵⁹No
Reaction
a. Target Preparation:

Material: Highly enriched Curium-248 oxide (Cm₂O₃).

Backing: Thin beryllium (Be) or titanium (Ti) foil (typically 1-2 mg/cm²).

Method: The Cm₂O₃ is typically deposited onto the backing foil using a molecular plating or

vacuum evaporation technique to create a uniform target layer with a thickness of several

hundred µg/cm².

b. Irradiation:
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Projectile: ¹⁸O ions.

Accelerator: A heavy-ion accelerator, such as a cyclotron or a linear accelerator.

Beam Energy: The ¹⁸O beam is accelerated to approximately 93 MeV.

Irradiation Time: The duration of the irradiation depends on the beam intensity and the

desired yield, but typically ranges from hours to days.

c. Product Collection and Transport:

The ²⁵⁹No atoms recoiling from the target are stopped in a gas-filled chamber (typically

helium).

A gas jet system is used to transport the thermalized atoms through a capillary to the

chemistry setup.

Chemical Separation using Ion-Exchange
Chromatography

Column: A cation-exchange resin column.

Eluent: An aqueous solution of an alpha-hydroxyisobutyrate (α-HIB) or similar complexing

agent.

Procedure:

The reaction products are collected from the gas jet and dissolved in a dilute acid.

The solution is loaded onto the top of the ion-exchange column.

The column is eluted with the complexing agent. Trivalent actinides will form stronger

complexes and elute earlier.

Due to its stable +2 oxidation state, nobelium will elute later, separating it from the

trivalent actinides. Fractions are collected sequentially.

Alpha Spectroscopy for Identification
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Sample Preparation: The nobelium-containing fractions from the chromatography are

evaporated onto a thin foil (e.g., platinum) to create a thin, uniform source for alpha counting.

Detector: A silicon surface barrier detector or a Passivated Implanted Planar Silicon (PIPS)

detector is used for alpha particle detection.

Measurement: The source is placed in a vacuum chamber in close proximity to the detector.

The energy of the emitted alpha particles is measured over a period of several half-lives of

²⁵⁹No.

Data Analysis: The resulting alpha spectrum is analyzed to identify the characteristic energy

peaks of ²⁵⁹No and its decay daughters. The decay curve of these peaks is plotted to

determine the half-life, further confirming the isotope's identity.

Mandatory Visualizations
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Irradiation
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Gas Jet Transport

Collect and transport recoil products

Ion-Exchange Chromatography

Separate No²⁺ from trivalent actinides

Source Preparation

Evaporate No fraction onto foil

Alpha Spectroscopy

Measure alpha decay energies and half-life

Data Analysis

Identify ²⁵⁹No and decay products
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Caption: Experimental workflow for the production and identification of Nobelium-259.
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Beam Issues
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solution1
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solution2
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solution3
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Monitor target, use rotating target

solution4
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Calibrate column with homolog

solution5

Solution:
Refine chemistry, decontaminate detector

solution6

Solution:
Optimize detector setup, use thin source
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Caption: Troubleshooting logic for low production yield of Nobelium-259.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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